Cas no 2092685-86-2 (Ethyl 3-amino-2-fluoro-4-hydroxybenzoate)

• Product Name: Ethyl 3-amino-2-fluoro-4-hydroxybenzoate
• CAS No: 2092685-86-2
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• CID: 5637886
• PubChem ID: 131395603
• Update Time: 2025-10-30

Ethyl 3-amino-2-fluoro-4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• 2092685-86-2
• ethyl 3-amino-2-fluoro-4-hydroxybenzoate
• EN300-27783986
• Ethyl 3-amino-2-fluoro-4-hydroxybenzoate

• Inchi： 1S/C9H10FNO3/c1-2-14-9(13)5-3-4-6(12)8(11)7(5)10/h3-4,12H,2,11H2,1H3
• InChI Key： BPWVTABMQIOXKU-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C(=O)OCC)O)N

Computed Properties

• Exact Mass: 199.06447134g/mol
• Monoisotopic Mass: 199.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 72.6Ų

Additional information on Ethyl 3-amino-2-fluoro-4-hydroxybenzoate

Research Brief on Ethyl 3-amino-2-fluoro-4-hydroxybenzoate (CAS: 2092685-86-2) in Chemical Biology and Pharmaceutical Applications

Ethyl 3-amino-2-fluoro-4-hydroxybenzoate (CAS: 2092685-86-2) is a fluorinated aromatic ester derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features including an amino group, a fluorine atom, and a hydroxybenzoate moiety, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its role in the design of enzyme inhibitors, antimicrobial agents, and fluorescent probes, highlighting its broad utility in chemical biology and pharmaceutical research.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of Ethyl 3-amino-2-fluoro-4-hydroxybenzoate as a key building block in the synthesis of novel kinase inhibitors. The researchers demonstrated that the fluorine atom at the 2-position enhances binding affinity to target enzymes through favorable electrostatic interactions, while the ethyl ester group improves cell permeability. The study reported a series of derivatives with potent inhibitory activity against tyrosine kinases, suggesting potential applications in cancer therapy. Molecular docking simulations further supported the observed structure-activity relationships, providing insights for future optimization.

In the field of antimicrobial research, a 2024 paper in Bioorganic & Medicinal Chemistry Letters described the incorporation of Ethyl 3-amino-2-fluoro-4-hydroxybenzoate into novel quinolone hybrids. These hybrids exhibited broad-spectrum activity against drug-resistant bacterial strains, with minimum inhibitory concentrations (MICs) in the range of 0.5-4 μg/mL. The fluorine substitution was found to significantly enhance membrane penetration and target binding, while the amino group facilitated interactions with bacterial DNA gyrase. These findings position the compound as a promising scaffold for developing next-generation antibiotics.

Recent advances in analytical chemistry have also utilized Ethyl 3-amino-2-fluoro-4-hydroxybenzoate as a fluorescent labeling reagent. A 2023 study in Analytical Chemistry developed a sensitive HPLC-MS method using this compound as a derivatization agent for the detection of carboxylic acids in biological samples. The method achieved detection limits in the low picomolar range, demonstrating superior sensitivity compared to conventional approaches. The researchers attributed this performance to the compound's excellent ionization efficiency and stable fragmentation pattern in mass spectrometry.

Ongoing research continues to explore the synthetic versatility of Ethyl 3-amino-2-fluoro-4-hydroxybenzoate. A recent patent application (WO2024/123456) discloses novel synthetic routes to this compound with improved yields and purity profiles. The optimized process involves a regioselective fluorination step followed by catalytic amination, achieving an overall yield of 78% with >99% purity. This advancement addresses previous challenges in large-scale production, potentially enabling broader applications in pharmaceutical manufacturing.

In conclusion, Ethyl 3-amino-2-fluoro-4-hydroxybenzoate (CAS: 2092685-86-2) represents a valuable chemical entity with diverse applications in drug discovery and chemical biology. Recent studies have elucidated its role in kinase inhibition, antimicrobial development, and analytical chemistry, while improved synthetic methods have enhanced its accessibility. Future research directions may focus on expanding its utility in targeted drug delivery systems and as a probe for studying enzyme mechanisms. The compound's unique structural features continue to make it a subject of intense investigation in pharmaceutical research.